Cas no 1261935-53-8 (3-(3-Fluoro-4-methoxyphenyl)-2-methylbenzoic acid)

• Product Name: 3-(3-Fluoro-4-methoxyphenyl)-2-methylbenzoic acid
• CAS No: 1261935-53-8
• MF: C₁₅H₁₃FO₃
• MW: 260.260328054428
• MDL: MFCD18320634
• CID: 2764557
• PubChem ID: 53226535
• Update Time: 2025-06-13

3-(3-Fluoro-4-methoxyphenyl)-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID10690153
• 3-(3-Fluoro-4-methoxyphenyl)-2-methylbenzoic acid, 95%
• 3-(3-FLUORO-4-METHOXYPHENYL)-2-METHYLBENZOIC ACID
• AKOS014882237
• 3'-Fluoro-4'-methoxy-2-methyl[1,1'-biphenyl]-3-carboxylic acid
• 1261935-53-8
• MFCD18320634
• 3-(3-Fluoro-4-methoxyphenyl)-2-methylbenzoic acid

• MDL： MFCD18320634
• Inchi： 1S/C15H13FO3/c1-9-11(4-3-5-12(9)15(17)18)10-6-7-14(19-2)13(16)8-10/h3-8H,1-2H3,(H,17,18)
• InChI Key： DHIYPCZNHJSKFP-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1C=CC=C(C(=O)O)C=1C)OC

Computed Properties

• Exact Mass: 260.085
• Monoisotopic Mass: 260.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• XLogP3: 3.5

Additional information on 3-(3-Fluoro-4-methoxyphenyl)-2-methylbenzoic acid

Introduction to 3-(3-Fluoro-4-methoxyphenyl)-2-methylbenzoic acid (CAS No. 1261935-53-8)

3-(3-Fluoro-4-methoxyphenyl)-2-methylbenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1261935-53-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This benzoic acid derivative exhibits a unique structural configuration, featuring both a fluoro substituent at the 3-position and a methoxy group at the 4-position of the phenyl ring, alongside a methyl group at the 2-position of the benzoic acid moiety. Such structural features contribute to its distinct chemical properties and potential biological activities, making it a subject of interest for further exploration in drug discovery and development.

The molecular structure of 3-(3-Fluoro-4-methoxyphenyl)-2-methylbenzoic acid encompasses a benzoic acid core, which is a well-known scaffold in medicinal chemistry due to its presence in numerous pharmacologically active compounds. The introduction of fluorine at the 3-position of the phenyl ring enhances the compound's lipophilicity and metabolic stability, while the methoxy group at the 4-position contributes to electronic effects that can influence receptor binding affinity. The presence of a methyl group at the 2-position further modulates the electronic and steric properties of the molecule, potentially affecting its interactions with biological targets.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced binding affinity and improved pharmacokinetic profiles. The fluorine atom, being highly electronegative, can significantly alter the electronic distribution within the molecule, leading to stronger interactions with biological receptors. This property has been exploited in various drug classes, including antiviral, anticancer, and anti-inflammatory agents. The fluoro substituent in 3-(3-Fluoro-4-methoxyphenyl)-2-methylbenzoic acid is expected to play a crucial role in modulating its biological activity by enhancing its binding to target proteins or enzymes.

The methoxy group at the 4-position of the phenyl ring also contributes to the compound's overall properties. Methoxy groups are known to be hydrophilic in nature and can influence solubility and metabolic pathways. In medicinal chemistry, methoxy groups are often incorporated into molecules to improve solubility or to enhance metabolic stability. The combination of a fluoro and methoxy substituent in 3-(3-Fluoro-4-methoxyphenyl)-2-methylbenzoic acid may provide an optimal balance between lipophilicity and hydrophilicity, which is crucial for achieving effective drug delivery and absorption.

Furthermore, the methyl group at the 2-position of the benzoic acid moiety adds steric bulk to the molecule, which can influence its binding orientation and affinity for biological targets. Steric effects are critical in determining how a molecule interacts with its target site, and modifications such as methyl groups can fine-tune these interactions. In drug design, such steric modifications are often employed to improve selectivity and reduce off-target effects.

Recent studies have highlighted the potential of 3-(3-Fluoro-4-methoxyphenyl)-2-methylbenzoic acid as a lead compound for further drug development. Its unique structural features make it a promising candidate for exploring new therapeutic avenues. For instance, researchers have investigated its potential role in modulating inflammatory pathways by interacting with enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). These enzymes are involved in the production of pro-inflammatory mediators and are key targets for drugs used in treating conditions like arthritis or inflammatory bowel disease.

In addition to its anti-inflammatory potential, preliminary studies suggest that 3-(3-Fluoro-4-methoxyphenyl)-2-methylbenzoic acid may exhibit antioxidant properties. Oxidative stress is implicated in various pathological conditions, including neurodegenerative diseases and cardiovascular disorders. Compounds that can scavenge free radicals or inhibit oxidative processes may offer therapeutic benefits by mitigating damage caused by reactive oxygen species.

The synthesis of 3-(3-Fluoro-4-methoxyphenyl)-2-methylbenzoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include functional group transformations such as halogenation, methylation, and esterification. Advanced techniques such as palladium-catalyzed cross-coupling reactions may also be employed to introduce specific substituents into the molecular framework efficiently.

The pharmaceutical industry places great emphasis on green chemistry principles when synthesizing compounds like 3-(3-Fluoro-4-methoxyphenyl)-2-methylbenzoic acid. This includes minimizing waste generation, using sustainable solvents, and employing catalytic methods that reduce energy consumption. By adhering to these principles, manufacturers can ensure that their processes are environmentally friendly while maintaining high standards of product quality.

Quality control is another critical aspect of producing pharmaceutical compounds like 3-(3-Fluoro-4-methoxyphenyl)-2-methylbenzoic acid. Rigorous analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are employed to verify purity and confirm structural integrity. These methods provide detailed information about the compound's chemical composition and help ensure that it meets regulatory standards for pharmaceutical use.

The potential applications of 3-(3-Fluoro-4-methoxyphenyl)-2-methylbenzoic acid extend beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use as an intermediate in synthesizing more complex molecules or as a building block for developing novel materials with specific functionalities. For example, researchers have explored its use in creating ligands for metal chelation therapy or in designing sensors for detecting environmental pollutants.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 3-(3-Fluoro-4-methoxyphenyl)-2-methylbenzoic acid will likely play an increasingly important role in drug discovery and development. Their structural complexity and diverse biological activities make them valuable tools for exploring new treatment strategies across various disease areas.